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Compound of Interest

Compound Name: GSK2041706A

Cat. No.: B1672398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the safe handling, storage, and disposal of

GSK2041706A, a potent and selective GPR119 agonist. Given the absence of a specific

Material Safety Data Sheet (MSDS) for GSK2041706A, this guidance is based on its known

chemical properties, the safety profiles of similar GPR119 agonists, and general best practices

for handling bioactive small molecules in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for GSK2041706A is presented below for easy

reference.

Property Value

Chemical Formula C23H29N5O4S

Molecular Weight 471.576 g/mol

CAS Number 1032824-43-3

Appearance Powder

Storage Temperature -20°C (long-term)
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While specific toxicity data for GSK2041706A is not publicly available, GPR119 agonists as a

class have been evaluated in numerous preclinical and clinical studies and are generally

considered to have a low risk of inducing hypoglycemia.[1][2] However, as with any research

chemical, caution should be exercised. The compound is intended for research use only.

Potential Hazards:

Acute Effects: The primary pharmacological effect is the stimulation of insulin and GLP-1

secretion. Accidental exposure could potentially lead to hypoglycemia, although this risk is

considered low for this class of compounds.[1][2]

Chronic Effects: The long-term toxicological effects of GSK2041706A have not been fully

elucidated.

Physical Hazards: As a powder, there is a risk of inhalation. The compound also contains a

sulfur-heterocyclic moiety, which can produce toxic fumes upon combustion, such as oxides

of sulfur and nitrogen.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling GSK2041706A to minimize exposure and

ensure personal safety.

PPE Category Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Skin and Body Laboratory coat

Respiratory

Use in a well-ventilated area. If weighing or

handling large quantities of powder, a fume

hood or a dust mask is recommended to prevent

inhalation.
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Adherence to proper operational procedures and disposal protocols is critical for maintaining a

safe laboratory environment.

Experimental Workflow
The following diagram outlines a typical experimental workflow for handling GSK2041706A,

from preparation to post-experiment cleanup.
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Caption: A generalized workflow for experiments involving GSK2041706A.
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Step-by-Step Handling Procedures
Preparation:

Before handling, ensure you have read and understood this safety guidance.

Work in a designated and well-ventilated area, preferably a chemical fume hood,

especially when handling the powder form.

Assemble all necessary equipment and reagents.

Put on all required personal protective equipment (PPE).

Weighing and Solution Preparation:

When weighing the powdered compound, use an analytical balance inside a fume hood or

a balance enclosure to minimize inhalation risk.

To prepare solutions, slowly add the solvent to the powder to avoid generating dust.

GSK2041706A is soluble in DMSO.

Administration/Application:

Follow the specific experimental protocol for administering the compound, whether for in

vitro or in vivo studies.

Avoid direct contact with skin, eyes, and clothing.

Spill Management:

In case of a small spill of the powder, gently cover it with absorbent paper and then wet it

to prevent aerosolization before wiping it up.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Thoroughly decontaminate the spill area with an appropriate cleaning agent.
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Disposal Plan
Proper disposal of GSK2041706A and contaminated materials is crucial to prevent

environmental contamination and ensure compliance with regulations.

Unused Compound: Unwanted or expired GSK2041706A should be disposed of as

hazardous chemical waste. Do not dispose of it down the drain or in regular trash.

Contaminated Materials: All disposable materials that have come into contact with

GSK2041706A, such as pipette tips, gloves, and absorbent paper, should be collected in a

designated, sealed hazardous waste container.

Empty Containers: "Empty" containers that held GSK2041706A should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[4] The

rinsed container can then be disposed of according to institutional guidelines.[4]

Waste Segregation: Keep GSK2041706A waste separate from other chemical waste

streams unless instructed otherwise by your institution's environmental health and safety

(EHS) office.

Signaling Pathway
GSK2041706A is an agonist of the G protein-coupled receptor 119 (GPR119). Its mechanism

of action involves the stimulation of intracellular signaling pathways that lead to the secretion of

insulin and glucagon-like peptide-1 (GLP-1).
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Simplified GPR119 Signaling Pathway
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Caption: GSK2041706A activates the GPR119 receptor, leading to increased insulin and GLP-

1 secretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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